2-Benzothiazolecarboxylic acid, 6-cyano-, methyl ester

• IUPAC Name: methyl 6-cyano-1,3-benzothiazole-2-carboxylate
• InChI: InChI=1S/C10H6N2O2S/c1-14-10(13)9-12-7-3-2-6(5-11)4-8(7)15-9/h2-4H,1H3
• InChI Key: ULECBIQVUSJJMT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC2=C(S1)C=C(C=C2)C#N
• Molecular Formula: C10H6N2O2S
• DSSTOX Substance ID: DTXSID401270442
• Molecular Weight: 218.23 g/mol
• CAS RN: 1236115-19-7

Description

2-Benzothiazolecarboxylic acid, 6-cyano-, methyl ester is a chemical compound with the empirical formula C₁₀H₉NO₂S and a molecular weight of 207.25 g/mol . It is also known as ethyl benzothiazole-2-carboxylate . The compound belongs to the class of heterocyclic building blocks and is characterized by its solid form with a melting point of 68-72°C .

Synthesis Analysis

The synthetic strategies for 2-arylbenzothiazole derivatives have garnered significant interest in both synthetic and medicinal chemistry. While specific synthetic routes for 2-Benzothiazolecarboxylic acid, 6-cyano-, methyl ester may vary, they often involve the introduction of the cyano group at the 6-position of the benzothiazole ring. Researchers have explored various methodologies, including condensation reactions , cyclization , and functional group transformations . These synthetic pathways enable the preparation of diverse derivatives with potential pharmacological applications.

Molecular Structure Analysis

The molecular structure of 2-Benzothiazolecarboxylic acid, 6-cyano-, methyl ester consists of a benzothiazole core fused with a carboxylic acid group and an ethyl ester moiety. The cyano group at the 6-position enhances its reactivity and influences its biological properties. The planar aromatic system of the benzothiazole scaffold contributes to its stability and electronic properties.

Chemical Reactions Analysis

The compound can participate in various chemical reactions, including ester hydrolysis , nucleophilic substitution , and acid-base reactions . Its reactivity at the cyano group allows for further functionalization, leading to the synthesis of novel derivatives. Researchers have explored its use as a precursor for the construction of more complex heterocyclic compounds.

Physical And Chemical Properties Analysis

• Other Spectroscopic Properties : NMR, IR, and MS analyses can provide additional insights.

Safety and Hazards

As with any chemical compound, safety precautions are crucial. Researchers handling 2-Benzothiazolecarboxylic acid, 6-cyano-, methyl ester should adhere to standard laboratory practices, including the use of appropriate personal protective equipment (PPE). Specific hazards associated with this compound may include skin and eye irritation , so proper handling and disposal procedures are essential. Consult material safety data sheets (MSDS) for detailed safety information.